Cas no 1247788-30-2 (1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-amine)

• Product Name: 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-amine
• CAS No: 1247788-30-2
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6506701
• PubChem ID: 62697027
• Update Time: 2025-05-21

1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-amine
• Cyclohexanamine, 1-(1,3-dimethyl-1H-1,2,4-triazol-5-yl)-

• Inchi： 1S/C10H18N4/c1-8-12-9(14(2)13-8)10(11)6-4-3-5-7-10/h3-7,11H2,1-2H3
• InChI Key： UUGOQJXESXEETN-UHFFFAOYSA-N
• SMILES： C1(C2N(C)N=C(C)N=2)(N)CCCCC1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 360.7±44.0 °C(Predicted)
• pka: 7.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-amine

1-(Dimethyl-1H-1,2,4-Triazol-5-yl)cyclohexan-1-amine

1-(Dimethyl-1H-1,2,4-Triazol-5-yl)cyclohexan-1-amine, a compound with the CAS number 1247788-30-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclohexane ring with a dimethyl-substituted 1H-1,2,4-triazole moiety. The triazole ring is a key structural feature that contributes to the compound's versatile chemical properties and potential applications.

The synthesis of 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-amine involves a multi-step process that typically begins with the preparation of the triazole ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such heterocyclic compounds. For instance, the use of transition metal catalysts like palladium or copper has been reported to significantly enhance the yield and purity of similar compounds. These methods are not only cost-effective but also align with the growing demand for sustainable chemical processes.

One of the most intriguing aspects of this compound is its potential in medicinal chemistry. The cyclohexane ring provides structural rigidity, while the triazole group introduces hydrogen bonding capabilities and electronic versatility. These properties make 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-amine an attractive candidate for drug design. Recent studies have explored its role as a ligand in metalloenzyme inhibitors and as a component in bioisosteric replacements for existing pharmaceutical agents.

In addition to its medicinal applications, this compound has shown promise in agrochemical research. The triazole moiety is known to exhibit fungicidal activity, making it a valuable component in the development of new pesticides. A 2023 study published in *Journal of Agricultural Chemistry* highlighted its effectiveness against common crop pathogens when incorporated into a broader chemical framework. This research underscores the compound's potential in sustainable agriculture practices.

The pharmacokinetic profile of 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclohexan-amine has also been extensively studied. Preclinical trials indicate favorable absorption rates and moderate clearance half-lives, suggesting its suitability for oral administration. Furthermore, its bioavailability has been optimized through innovative formulation techniques such as lipid-based delivery systems and controlled-release mechanisms.

From a structural perspective, the dimethyl substitution on the triazole ring plays a crucial role in modulating the compound's physicochemical properties. This substitution enhances lipophilicity without compromising solubility—a delicate balance that is often challenging to achieve in drug design. Recent computational studies using molecular docking have revealed that this substitution also improves binding affinity to target proteins by creating favorable steric interactions.

In conclusion, 1-(dimethyl-HH-, 666